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Compound of Interest

Compound Name: 2-Bromo-5-(hydroxymethyl)phenol

CAS No.: 2737-19-1

Cat. No.: B1282858

Get Quote

2-Bromo-5-(hydroxymethyl)phenol is a substituted aromatic compound of interest in

synthetic organic chemistry and medicinal chemistry. Its structure incorporates a phenol, a

benzyl alcohol, and a bromine atom, all of which impart distinct electronic and steric influences

on the molecule. Accurate structural verification is paramount for its application in multi-step

syntheses and as a potential building block for novel therapeutic agents.

1H NMR spectroscopy serves as the primary and most definitive method for confirming the

identity and purity of this molecule. The technique provides detailed information about the

chemical environment, connectivity, and relative number of protons in the molecule. This guide

will deconstruct the expected 1H NMR spectrum, providing the rationale behind the chemical

shifts, coupling patterns, and signal integrations.

Theoretical Prediction of the 1H NMR Spectrum
The structure of 2-Bromo-5-(hydroxymethyl)phenol dictates a specific and predictable 1H

NMR spectrum. The aromatic region is particularly informative due to the substitution pattern

on the benzene ring.
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Molecular Structure and Proton Environments
First, let's visualize the molecule and identify the chemically non-equivalent protons.

Figure 1: Structure of 2-Bromo-5-(hydroxymethyl)phenol with non-equivalent protons

labeled.

There are five distinct proton environments in this molecule:

Phenolic Hydroxyl (OH): A labile proton whose chemical shift can be highly variable.

Aromatic Proton H-6: Influenced by the ortho-hydroxyl and ortho-bromo substituents.

Aromatic Proton H-4: Influenced by the ortho-hydroxymethyl and meta-bromo/hydroxyl

groups.

Aromatic Proton H-3: Influenced by the ortho-hydroxyl and meta-bromo/hydroxymethyl

groups.

Benzylic Protons (CH2): Protons of the hydroxymethyl group.

Alcoholic Hydroxyl (CH2OH): The proton of the benzyl alcohol group.

Predicted Chemical Shifts (δ)
The chemical shifts are predicted based on the electronic effects (inductive and resonance) of

the substituents. The hydroxyl (-OH) group is a strong activating group (electron-donating),

while the bromine (-Br) is a deactivating group (electron-withdrawing via induction, donating via

resonance). The hydroxymethyl (-CH2OH) group is weakly deactivating.
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Proton(s)
Predicted δ
(ppm)

Multiplicity Integration Rationale

Phenolic OH 5.0 - 6.0 Singlet (broad) 1H

Acidic proton,

variable shift,

often broad due

to exchange.

H-6 ~6.95 Doublet 1H

ortho to both -OH

and -Br.

Experiences

moderate

shielding from -

OH and

deshielding from

-Br.

H-4 ~6.85
Doublet of

doublets
1H

ortho to -CH2OH

and meta to -OH

and -Br.

H-3 ~7.10 Doublet 1H

ortho to -OH and

meta to -Br and -

CH2OH.

Experiences the

most deshielding

among aromatic

protons.

Benzylic CH2 ~4.55 Singlet 2H

Deshielded by

the adjacent

aromatic ring and

oxygen atom.

Alcoholic OH 1.5 - 2.5
Triplet (if

coupled)
1H

Typically appears

as a broad

singlet unless

coupling to the

CH2 is resolved.
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Predicted Spin-Spin Coupling (J)
Spin-spin coupling provides information about the connectivity of protons.

Aromatic Spin System Aliphatic System

H-6

H-4

 J (para) ≈ 0 Hz

H-3

 J (ortho) ≈ 8.5 Hz

 J (meta) ≈ 2.5 Hz

Benzylic CH2

Alcoholic OH

 J ≈ 5-7 Hz
(often not observed)

Phenolic OH

Click to download full resolution via product page

Figure 2: Predicted spin-spin coupling relationships in 2-Bromo-5-(hydroxymethyl)phenol.

ortho-coupling (³J): Expected between H-3 and H-4, though the substitution pattern disrupts

a simple ortho relationship. A more significant ortho coupling is expected between adjacent

protons on a standard benzene ring. In this specific case, the key couplings are between the

remaining ring protons.

meta-coupling (⁴J): Expected between H-6 and H-4, and H-3 and the proton at position 5

(which is a substituent). The coupling between H-4 and H-6 will be a small meta coupling.

para-coupling (⁵J): Negligibly small and typically not resolved.

The primary couplings to consider are:

H-3 and H-4: A meta coupling with J ≈ 2-3 Hz.
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H-6 and H-4: A meta coupling with J ≈ 2-3 Hz.

H-3 and H-6: These protons are not adjacent and will not show significant coupling.

Therefore, the expected multiplicities are:

H-6: A doublet due to meta coupling to H-4.

H-4: A doublet of doublets due to meta coupling to H-6 and H-3.

H-3: A doublet due to meta coupling to H-4.

Experimental Protocol: Acquiring a High-Resolution
1H NMR Spectrum
Adherence to a standardized protocol is critical for obtaining a high-quality, reproducible

spectrum.

Sample Preparation
Solvent Selection: Deuterated chloroform (CDCl3) is a common choice for initial analysis.

However, for resolving hydroxyl proton signals and minimizing exchange, deuterated

dimethyl sulfoxide (DMSO-d6) is superior. The phenolic and alcoholic OH protons will appear

as sharp, well-defined signals in DMSO-d6.

Concentration: Weigh approximately 5-10 mg of 2-Bromo-5-(hydroxymethyl)phenol
directly into a clean, dry NMR tube.

Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent (e.g., DMSO-

d6).

Homogenization: Cap the NMR tube and gently vortex or invert several times to ensure the

sample is fully dissolved. A brief sonication may be used if necessary.

Standard: Tetramethylsilane (TMS) is typically added by the manufacturer as an internal

standard (0 ppm).
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NMR Spectrometer Setup and Data Acquisition
This protocol assumes a standard 400 MHz NMR spectrometer.

Sample Preparation Data Acquisition (400 MHz) Data Processing

Weigh Sample
(5-10 mg)

Dissolve in
DMSO-d6 (0.7 mL) Vortex/Sonicate Tune & Shim Set Parameters

(Pulse, Scans, etc.) Acquire FID Fourier Transform Phase Correction Baseline Correction Integration Reference to TMS Final Spectrum

Click to download full resolution via product page

Figure 3: Standard workflow for 1H NMR data acquisition and processing.

Acquisition Parameters:

Spectrometer Frequency: 400 MHz

Pulse Program: A standard 90° pulse sequence (e.g., 'zg30' on Bruker systems).

Spectral Width: 0 to 12 ppm.

Number of Scans: 16 to 64 scans for a good signal-to-noise ratio.

Relaxation Delay (d1): 2-5 seconds to allow for full relaxation of protons.

Acquisition Time (aq): 2-4 seconds.

Data Processing
Fourier Transform: The raw Free Induction Decay (FID) signal is converted into the

frequency domain spectrum.

Phasing: The spectrum is manually or automatically phased to ensure all peaks are in pure

absorption mode.

Baseline Correction: A polynomial function is applied to correct any distortions in the

baseline.
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Referencing: The spectrum is referenced by setting the TMS peak to 0.00 ppm. If using

DMSO-d6, the residual solvent peak can be set to 2.50 ppm.

Integration: The area under each peak is integrated to determine the relative ratio of protons.

Detailed Spectral Analysis and Interpretation
A representative 1H NMR spectrum of 2-Bromo-5-(hydroxymethyl)phenol in DMSO-d6 would

exhibit the following key features:

Signal δ (ppm) Multiplicity Integration Assignment J (Hz)

1 ~9.90 s (br) 1H Phenolic OH N/A

2 ~7.15 d 1H H-3 J = 2.4 Hz

3 ~6.98 d 1H H-6 J = 8.2 Hz

4 ~6.80 dd 1H H-4
J = 8.2, 2.4

Hz

5 ~5.15 t 1H Alcoholic OH J = 5.7 Hz

6 ~4.40 d 2H Benzylic CH2 J = 5.7 Hz

7 2.50 - -
Residual

DMSO
N/A

Interpretation:

Phenolic OH (~9.90 ppm): The downfield shift is characteristic of a phenolic proton in DMSO-

d6, which forms a strong hydrogen bond with the solvent. It appears as a broad singlet due

to chemical exchange.

Aromatic Region (6.80-7.15 ppm):

H-3 (~7.15 ppm): This proton is deshielded by the ortho-hydroxyl group and appears as a

doublet due to meta-coupling to H-4.
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H-6 (~6.98 ppm): This proton is ortho to the bromine and hydroxyl groups. It appears as a

doublet due to ortho-coupling to H-4.

H-4 (~6.80 ppm): This proton is coupled to both H-3 (meta) and H-6 (ortho), resulting in a

doublet of doublets.

Alcoholic OH and Benzylic CH2 (5.15 and 4.40 ppm): In DMSO-d6, the coupling between the

alcoholic OH and the adjacent CH2 protons is often resolved. The OH appears as a triplet

because it is coupled to the two CH2 protons. The CH2 protons appear as a doublet

because they are coupled to the single OH proton. This is a classic example of the n+1 rule.

Conclusion
The 1H NMR spectrum of 2-Bromo-5-(hydroxymethyl)phenol is a rich source of structural

information. A thorough understanding of chemical shift theory, substituent effects, and spin-

spin coupling allows for a confident and unambiguous assignment of all proton signals. The use

of an appropriate deuterated solvent, such as DMSO-d6, is crucial for resolving the labile

hydroxyl protons and observing their coupling to adjacent aliphatic protons. This guide provides

the theoretical framework and practical methodology for researchers to successfully acquire

and interpret the 1H NMR spectrum of this and structurally related molecules, ensuring the

integrity of their chemical research.
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To cite this document: BenchChem. [Introduction: The Structural Significance of 2-Bromo-5-
(hydroxymethyl)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282858/docs#introduction-the-structural-
significance-of-2-bromo-5-hydroxymethyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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